Cas no 938458-83-4 (N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine)

• Product Name: N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine
• CAS No: 938458-83-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• MDL: MFCD09055188
• CID: 69598
• PubChem ID: 45791007
• Update Time: 2025-10-29

N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(1-morpholinocyclohexyl)methanamine
• CYCLOHEXANEMETHANAMINE, N-METHYL-1-(4-MORPHOLINYL)-
• N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine
• N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine(SALTDATA: FREE)
• FT-0766316
• METHYL({[1-(MORPHOLIN-4-YL)CYCLOHEXYL]METHYL})AMINE
• BS-38875
• N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine, AldrichCPR
• 938458-83-4
• DTXSID00672362
• SCHEMBL13849700
• AKOS006222076
• N-Methyl-1-[1-(4-morpholinyl)cyclohexyl]methanamine
• EN300-4257762
• N-Methyl-1-[1-(morpholin-4-yl)cyclohexyl]methanamine
• MFCD09055188
• DB-014939
• Cyclohexanemethanamine,n-methyl-1-(4-morpholinyl)-

• MDL： MFCD09055188
• Inchi： 1S/C12H24N2O/c1-13-11-12(5-3-2-4-6-12)14-7-9-15-10-8-14/h13H,2-11H2,1H3
• InChI Key： NYEQGTYSDSKVFR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(CNC)CCCCC1

Computed Properties

• Exact Mass: 212.189
• Monoisotopic Mass: 212.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.994
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.494

Additional information on N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine

N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine (CAS 938458-83-4): A Comprehensive Overview

N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine (CAS 938458-83-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, features a morpholine ring and a cyclohexyl group, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine combines a morpholine moiety with a cyclohexane backbone, which contributes to its distinct chemical behavior. This structural complexity allows the compound to interact with various biological and chemical systems, making it a valuable candidate for pharmaceutical research and material science. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

One of the most frequently asked questions about N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine is its solubility and stability under different conditions. Researchers have found that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally high under standard laboratory conditions, but it may degrade when exposed to extreme pH levels or prolonged UV light.

In the context of current scientific trends, N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine has been investigated for its potential role in central nervous system (CNS) research. The presence of both morpholine and amine functional groups suggests possible interactions with neurotransmitter systems, although detailed pharmacological studies are still ongoing. This aligns with the growing interest in neuroactive compounds and their applications in modern medicine.

The synthesis of N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine typically involves multi-step organic reactions, with the cyclohexyl group being introduced through various cyclization techniques. Recent advancements in green chemistry have led to more efficient synthetic routes that minimize waste and improve yields. These developments are particularly relevant given the current emphasis on sustainable chemical processes in both academic and industrial settings.

From an industrial perspective, N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine has shown promise as an intermediate in the production of specialty chemicals. Its unique structure makes it suitable for creating customized molecular architectures that can be tailored for specific applications. The compound's market demand has been steadily increasing, particularly in regions with strong pharmaceutical and material science sectors.

Analytical characterization of N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods provide crucial information about the compound's purity, structure, and potential impurities. Recent improvements in analytical instrumentation have made it possible to study this compound with unprecedented precision.

Safety considerations for handling N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight.

The future research directions for N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine appear promising, with several research groups investigating its potential applications in drug discovery and material science. The compound's versatility and unique structural features make it an interesting subject for further study, particularly in the context of developing new bioactive molecules and functional materials.

For researchers and industry professionals seeking detailed technical information about N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine (CAS 938458-83-4), comprehensive data sheets are available from reputable chemical suppliers. These typically include specifications regarding purity, physical properties, and recommended storage conditions. The compound's growing importance in various scientific fields ensures that new research findings and applications continue to emerge regularly.